Cas no 2228125-01-5 (methyl 2-amino-3-methyl-3-(3-methylpyrazin-2-yl)butanoate)

• Product Name: methyl 2-amino-3-methyl-3-(3-methylpyrazin-2-yl)butanoate
• CAS No: 2228125-01-5
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5951798
• PubChem ID: 165703294
• Update Time: 2025-10-21

methyl 2-amino-3-methyl-3-(3-methylpyrazin-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-methyl-3-(3-methylpyrazin-2-yl)butanoate
• EN300-1743115
• 2228125-01-5

• Inchi： 1S/C11H17N3O2/c1-7-9(14-6-5-13-7)11(2,3)8(12)10(15)16-4/h5-6,8H,12H2,1-4H3
• InChI Key： SBCFGECERUEJMN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C1C(C)=NC=CN=1)N)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.1Ų

Additional information on methyl 2-amino-3-methyl-3-(3-methylpyrazin-2-yl)butanoate

Professional Introduction to Methyl 2-amino-3-methyl-3-(3-methylpyrazin-2-yl)butanoate (CAS No. 2228125-01-5)

Methyl 2-amino-3-methyl-3-(3-methylpyrazin-2-yl)butanoate, with the CAS number 2228125-01-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a complex structural framework, combines amino, carboxyl, and pyrazine functionalities, making it a versatile building block for various synthetic applications. The presence of multiple substituents, including a methyl group and a 3-methylpyrazin-2-yl moiety, contributes to its unique chemical properties and reactivity, which are highly relevant in the development of novel therapeutic agents.

The structural complexity of Methyl 2-amino-3-methyl-3-(3-methylpyrazin-2-yl)butanoate makes it an intriguing subject for researchers exploring innovative synthetic pathways and pharmacological applications. The compound's molecular structure includes a pyrazine ring, which is a key heterocyclic component often found in biologically active molecules. Pyrazine derivatives are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties. The incorporation of a 3-methylpyrazin-2-yl group into the butanoate backbone enhances the compound's potential as a pharmacophore, offering opportunities for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing new analogs of known bioactive compounds. Methyl 2-amino-3-methyl-3-(3-methylpyrazin-2-yl)butanoate stands out as a promising candidate for such endeavors due to its structural features. The compound's ability to serve as a scaffold for further derivatization allows chemists to explore modifications that could lead to the discovery of novel drugs with improved efficacy and reduced side effects. This flexibility is particularly valuable in the context of drug discovery, where the identification of new molecular entities is crucial for addressing unmet medical needs.

The synthesis of Methyl 2-amino-3-methyl-3-(3-methylpyrazin-2-yl)butanoate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of key intermediates, such as 3-methylpyrazine derivatives, which are then coupled with appropriate carboxylic acid derivatives to form the desired butanoate moiety. The introduction of the amino group at the second carbon position further refines the molecular structure, enhancing its potential biological activity. These synthetic strategies not only demonstrate the compound's versatility but also provide valuable insights into advanced organic synthesis techniques.

One of the most compelling aspects of Methyl 2-amino-3-methyl-3-(3-methylpyrazin-2-yl)butanoate is its potential application in medicinal chemistry. The compound's structural features suggest that it may interact with biological targets in ways that could lead to therapeutic benefits. For instance, its pyrazine ring could engage with specific binding sites on enzymes or receptors, modulating cellular processes and potentially treating diseases such as cancer or neurodegenerative disorders. Additionally, the presence of multiple functional groups provides opportunities for further chemical modification, enabling researchers to fine-tune the compound's properties for specific applications.

Recent advancements in computational chemistry have further enhanced the study of Methyl 2-amino-3-methyl-3-(3-methylpyrazin-2-yl)butanoate. Molecular modeling techniques allow researchers to predict how this compound might behave in biological systems, providing valuable insights into its potential interactions with target molecules. These computational studies can guide experimental design and help optimize synthetic routes, reducing the time and resources required for drug development. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and bring new therapeutic agents to market more efficiently.

The role of Methyl 2-amino-3-methyl-3-(3-methylpyrazin-2-yl)butanoate in academic research is also noteworthy. It serves as a model compound for studying complex organic transformations and provides a platform for developing new synthetic methodologies. Researchers often use such compounds to explore innovative reaction pathways or to test novel catalysts that could improve reaction efficiency and selectivity. This research not only advances our understanding of organic chemistry but also contributes to the broader goal of developing more sustainable and environmentally friendly synthetic processes.

In conclusion, Methyl 2-amino-3-methyl-3-(3-methylpyrazin-2-y l)butanoate (CAS No. 2228125-01-5) is a multifaceted compound with significant potential in both academic research and pharmaceutical development. Its complex structure and diverse functional groups make it an excellent candidate for exploring new synthetic strategies and pharmacological applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding of organic chemistry and drug discovery.